Alachlor OA
Alachlor OA
Alachlor OA is a metabolite of alachlor, a preemergence herbicide used for the control of annual grasses and many broad-leaved weeds in corn and other crops.
Alachlor OXA is an oxo monocarboxylic acid that is oxoacetic acid substituted by a (2,6-diethylphenyl)(methoxymethyl)amino group at position 2. It is a metabolite of the herbicide alachlor. It has a role as a marine xenobiotic metabolite. It is an oxo monocarboxylic acid, an ether and an aromatic amide.
Alachlor OXA is an oxo monocarboxylic acid that is oxoacetic acid substituted by a (2,6-diethylphenyl)(methoxymethyl)amino group at position 2. It is a metabolite of the herbicide alachlor. It has a role as a marine xenobiotic metabolite. It is an oxo monocarboxylic acid, an ether and an aromatic amide.
Brand Name:
Vulcanchem
CAS No.:
171262-17-2
VCID:
VC20930710
InChI:
InChI=1S/C14H19NO4/c1-4-10-7-6-8-11(5-2)12(10)15(9-19-3)13(16)14(17)18/h6-8H,4-5,9H2,1-3H3,(H,17,18)
SMILES:
CCC1=C(C(=CC=C1)CC)N(COC)C(=O)C(=O)O
Molecular Formula:
C14H19NO4
Molecular Weight:
265.3 g/mol
Alachlor OA
CAS No.: 171262-17-2
Cat. No.: VC20930710
Molecular Formula: C14H19NO4
Molecular Weight: 265.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Alachlor OA is a metabolite of alachlor, a preemergence herbicide used for the control of annual grasses and many broad-leaved weeds in corn and other crops. Alachlor OXA is an oxo monocarboxylic acid that is oxoacetic acid substituted by a (2,6-diethylphenyl)(methoxymethyl)amino group at position 2. It is a metabolite of the herbicide alachlor. It has a role as a marine xenobiotic metabolite. It is an oxo monocarboxylic acid, an ether and an aromatic amide. |
|---|---|
| CAS No. | 171262-17-2 |
| Molecular Formula | C14H19NO4 |
| Molecular Weight | 265.3 g/mol |
| IUPAC Name | 2-[2,6-diethyl-N-(methoxymethyl)anilino]-2-oxoacetic acid |
| Standard InChI | InChI=1S/C14H19NO4/c1-4-10-7-6-8-11(5-2)12(10)15(9-19-3)13(16)14(17)18/h6-8H,4-5,9H2,1-3H3,(H,17,18) |
| Standard InChI Key | MHCYOELBTPOBIU-UHFFFAOYSA-N |
| SMILES | CCC1=C(C(=CC=C1)CC)N(COC)C(=O)C(=O)O |
| Canonical SMILES | CCC1=C(C(=CC=C1)CC)N(COC)C(=O)C(=O)O |
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